Cas no 1228957-08-1 (3-(1-(tert-Butyldimethylsilyl)-1H-indol-5-yl)benzoic acid)

• Product Name: 3-(1-(tert-Butyldimethylsilyl)-1H-indol-5-yl)benzoic acid
• CAS No: 1228957-08-1
• MF: C₂₁H₂₅NO₂Si
• MW: 351.514206647873
• MDL: MFCD16618950
• CID: 1024684
• Update Time: 2025-05-25

3-(1-(tert-Butyldimethylsilyl)-1H-indol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-(tert-Butyldimethylsilyl)-1H-indol-5-yl)benzoic acid
• ACMC-209anl
• AG-L-21326
• AK-92866
• ANW-18079
• BD230726
• CTK4B3329
• MolPort-015-143-221

• MDL： MFCD16618950
• Inchi： 1S/C21H25NO2Si/c1-21(2,3)25(4,5)22-12-11-17-13-16(9-10-19(17)22)15-7-6-8-18(14-15)20(23)24/h6-14H,1-5H3,(H,23,24)
• InChI Key： HDBCXDRSFKQAAL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)N1C=CC2C=C(C3C=CC=C(C(=O)O)C=3)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-(1-(tert-Butyldimethylsilyl)-1H-indol-5-yl)benzoic acid

Introduction to 3-(1-(tert-Butyldimethylsilyl)-1H-indol-5-yl)benzoic acid (CAS No: 1228957-08-1)

3-(1-(tert-Butyldimethylsilyl)-1H-indol-5-yl)benzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1228957-08-1, features a complex molecular structure that combines an indole moiety with a benzoic acid backbone, both of which are well-documented for their pharmacological relevance. The presence of a tert-butyldimethylsilyl (TBS) protective group on the indole nitrogen further enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The indole ring, a core structural unit in numerous bioactive molecules, is known for its role in modulating various biological pathways. Specifically, derivatives of indole have been extensively studied for their potential in treating neurological disorders, cancer, and inflammatory conditions. The benzoic acid moiety, on the other hand, contributes to the compound's solubility and metabolic stability, which are critical factors in drug design. The combination of these two pharmacophores in 3-(1-(tert-Butyldimethylsilyl)-1H-indol-5-yl)benzoic acid suggests a multifaceted therapeutic profile that warrants further exploration.

In recent years, there has been a surge in research focused on developing novel scaffolds that can interact with biological targets in unique ways. The structural features of 3-(1-(tert-Butyldimethylsilyl)-1H-indol-5-yl)benzoic acid position it as a promising candidate for such investigations. For instance, studies have shown that indole derivatives can act as modulators of transcription factors and signaling pathways involved in cell proliferation and differentiation. The TBS group not only protects the indole nitrogen from unwanted reactions but also allows for selective deprotection under controlled conditions, enabling further derivatization and functionalization.

The benzoic acid component of this compound is particularly interesting from a pharmacokinetic perspective. Benzoic acid derivatives are known to exhibit good oral bioavailability and are often used as pharmacophores in drug development due to their ability to cross biological membranes efficiently. This characteristic makes 3-(1-(tert-Butyldimethylsilyl)-1H-indol-5-yl)benzoic acid a compelling candidate for oral administration therapies. Additionally, the benzoic acid moiety can participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity.

Recent advancements in computational chemistry have enabled the rapid screening of molecular structures for potential biological activity. Virtual screening methods have been employed to identify novel compounds that mimic the binding modes of known drugs. In this context, 3-(1-(tert-Butyldimethylsilyl)-1H-indol-5-yl)benzoic acid has been modeled against various protein targets using molecular docking simulations. These studies predict that the compound may interact with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases.

The synthesis of 3-(1-(tert-Butyldimethylsilyl)-1H-indol-5-yl)benzoic acid presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the TBS group necessitates careful handling to prevent side reactions such as hydrolysis or oxidation. However, modern synthetic methodologies have improved the efficiency of these processes, making it feasible to produce this compound on a larger scale for research purposes.

In conclusion, 3-(1-(tert-Butyldimethylsilyl)-1H-indol-5-yl)benzoic acid (CAS No: 1228957-08-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer a combination of stability and reactivity that makes it an attractive scaffold for drug discovery. As research continues to uncover new therapeutic applications for indole derivatives, compounds like this one are poised to play a crucial role in developing next-generation treatments for various diseases.